Cas no 1308384-36-2 (1-Oxa-3,7-diazaspiro[4.5]decan-2-one)

• Product Name: 1-Oxa-3,7-diazaspiro[4.5]decan-2-one
• CAS No: 1308384-36-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD18917053
• CID: 1088132
• PubChem ID: 56698909
• Update Time: 2025-10-25

1-Oxa-3,7-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3,7-diazaspiro[4.5]decan-2-one
• 1-oxa-3,9-diazaspiro[4.5]decan-2-one
• 1-Oxa-3,7-diaza-spiro[4.5]decan-2-one
• SB32756
• EN300-138521
• MFCD18917053
• 1308384-36-2
• DTXSID501289248
• SCHEMBL16600561
• DB-132946
• CS-0234073
• starbld0017155

• MDL： MFCD18917053
• Inchi： 1S/C7H12N2O2/c10-6-9-5-7(11-6)2-1-3-8-4-7/h8H,1-5H2,(H,9,10)
• InChI Key： VKOPTINKXWMLIH-UHFFFAOYSA-N
• SMILES： O1C(NCC21CNCCC2)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-Oxa-3,7-diazaspiro[4.5]decan-2-one

Comprehensive Overview of 1-Oxa-3,7-diazaspiro[4.5]decan-2-one (CAS No. 1308384-36-2): Structure, Applications, and Research Insights

The heterocyclic compound 1-Oxa-3,7-diazaspiro[4.5]decan-2-one (CAS No. 1308384-36-2) has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic framework and versatile reactivity. This nitrogen-oxygen-containing heterocycle is characterized by a fused ring system, which contributes to its stability and potential bioactivity. Researchers are increasingly exploring its role as a scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for spirocyclic compounds like 1-Oxa-3,7-diazaspiro[4.5]decan-2-one has surged, driven by their applications in medicinal chemistry and material science. A 2023 study highlighted its potential as a precursor for kinase inhibitors, aligning with the growing interest in targeted cancer therapies. The compound’s molecular rigidity and hydrogen-bonding capacity make it a promising candidate for high-throughput screening libraries.

From a synthetic perspective, CAS No. 1308384-36-2 is often synthesized via multicomponent reactions or cyclization strategies, with yields optimized through microwave-assisted techniques. Its logP value and solubility profile have been critically evaluated for drug-likeness, meeting key criteria in Lipinski’s Rule of Five. These properties address frequent search queries such as "spirocyclic compounds in drug design" and "improving bioavailability of heterocycles".

Beyond pharmaceuticals, 1-Oxa-3,7-diazaspiro[4.5]decan-2-one has niche applications in agrochemicals and catalysis. Its thermal stability and low toxicity profile make it suitable for green chemistry initiatives, resonating with trends like environmentally friendly synthesis. Analytical methods such as HPLC purity testing and X-ray crystallography are commonly employed to characterize this compound, ensuring compliance with ICH guidelines.

Ongoing research explores derivatives of CAS 1308384-36-2 for neuroprotective effects, tapping into popular topics like neurodegenerative disease treatment. Patent filings indicate its utility in allosteric modulator development, further boosting its commercial relevance. As the scientific community prioritizes fragment-based drug discovery, this compound’s three-dimensional complexity positions it as a valuable chemical building block.

In summary, 1-Oxa-3,7-diazaspiro[4.5]decan-2-one exemplifies the intersection of structural innovation and practical utility. Its adaptability across therapeutic areas and alignment with sustainable chemistry goals ensure its continued prominence in peer-reviewed literature and industrial applications.